Cas no 111634-87-8 (9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene)

9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene is a structurally unique heterocyclic compound featuring a rigid tricyclic framework with an embedded nitrogen atom. Its fused ring system imparts significant stability and distinct electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's conjugated triene moiety contributes to its reactivity in cycloaddition and functionalization reactions, while the nitrogen heteroatom enhances its utility as a ligand or building block for complex molecular architectures. Its well-defined stereochemistry and constrained geometry are advantageous for applications in materials science and medicinal chemistry, particularly in the design of bioactive molecules with tailored properties.
9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene structure
111634-87-8 structure
Product Name:9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene
CAS No:111634-87-8
MF:C11H13N
MW:159.227622747421
CID:5156933
Update Time:2025-11-01

9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

    • 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene
    • 1,4-Ethanoisoquinoline, 1,2,3,4-tetrahydro-
    • Inchi: 1S/C11H13N/c1-2-4-10-9(3-1)8-5-6-11(10)12-7-8/h1-4,8,11-12H,5-7H2
    • InChI Key: PWDGMCPUUAQNLI-UHFFFAOYSA-N
    • SMILES: N1CC2C3C=CC=CC=3C1CC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12

9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene Pricemore >>

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Additional information on 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene

Chemical Profile of 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene (CAS No. 111634-87-8)

9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene, identified by the chemical identifier CAS No. 111634-87-8, is a highly intricate heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This tricyclic structure features a nitrogen atom embedded within a complex ring system, making it a subject of interest for its potential applications in medicinal chemistry and material science. The compound's unique architecture, characterized by its tricyclo framework and azacycloalkane moiety, positions it as a promising scaffold for the development of novel bioactive molecules.

The synthesis of 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene presents a formidable challenge due to the complexity of its cyclic system and the need for precise stereochemical control. Researchers have employed advanced synthetic methodologies, including transition-metal-catalyzed reactions and ring-closing metathesis, to construct this molecule with high fidelity. The compound's stability under various conditions has been a focal point of study, as its structural integrity is crucial for downstream applications in drug discovery.

Recent advancements in computational chemistry have enabled the exploration of 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene's interaction with biological targets at an atomic level. Molecular docking studies have revealed that this compound exhibits binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary investigations indicate that derivatives of this scaffold may interfere with pathways implicated in inflammation and neurodegeneration.

The pharmacological profile of 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene is still under active investigation, but early data suggest promising avenues for further exploration. Researchers are particularly interested in its ability to modulate ion channels and neurotransmitter systems due to its structural resemblance to known bioactive agents. This has spurred interest in synthesizing analogs with enhanced pharmacokinetic properties and reduced toxicity.

In the realm of material science,9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene has also shown promise as a building block for advanced polymers and functional materials. Its rigid tricyclic core can be incorporated into macromolecular structures to impart unique mechanical and electronic properties. Ongoing research aims to leverage this compound's structural features to develop novel materials with applications in optoelectronics and nanotechnology.

The regulatory landscape for 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene is still evolving as its potential applications become more apparent. Collaborative efforts between academic institutions and industry partners are essential to ensure that this compound meets safety and efficacy standards before moving into clinical trials or commercial use. Regulatory agencies are closely monitoring the progress of research involving this molecule to provide guidance on best practices for its handling and testing.

Future directions in the study of 9-Azatricyclo[6.2.2.0,2,7]dodeca-2,4,6-triene include exploring its role in drug discovery through high-throughput screening campaigns and developing new synthetic routes that improve yield and scalability. Additionally,CAS No 111634-87-8 will continue to be a critical reference point for researchers investigating related compounds within the same chemical space.

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